Cas no 1029776-66-6 (N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1029776-66-6
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 5384445
• Update Time: 2025-10-28

N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)-2-[[6-methyl-2-(1-piperidinyl)-4-pyrimidinyl]oxy]acetamide
• N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C19H24N4O3/c1-14-12-18(22-19(20-14)23-10-4-3-5-11-23)26-13-17(24)21-15-6-8-16(25-2)9-7-15/h6-9,12H,3-5,10-11,13H2,1-2H3,(H,21,24)
• InChI Key： NRCDAYQJVRBKQP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)COC1C=C(C)N=C(N2CCCCC2)N=1

Experimental Properties

• Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.88±0.70(Predicted)

Additional information on N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Introduction to N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide and Its Significance in Modern Pharmaceutical Research

N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide, a compound with the CAS number 1029776-66-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates several key functional groups, including a piperidin-1-yl moiety and a pyrimidine ring, which are well-documented for their role in modulating biological pathways and enhancing pharmacological activity.

The N-(4-methoxyphenyl) substituent in the compound contributes to its unique chemical properties, enabling interactions with biological targets that are both specific and potent. This feature is particularly valuable in the design of therapeutic agents where selectivity is paramount. The presence of an acetamide group further enhances the compound's pharmacokinetic profile, facilitating better absorption and distribution within the body. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel pharmaceuticals.

In recent years, there has been a growing interest in the development of small molecules that can modulate complex biological processes. N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been studied for its potential role in inhibiting key enzymes and receptors involved in various diseases. For instance, research has indicated that this compound may exhibit inhibitory effects on enzymes such as kinases, which are often implicated in cancer and inflammatory disorders. The pyrimidine ring, a core component of many bioactive molecules, is known for its ability to interact with ATP-binding sites, making it an attractive scaffold for kinase inhibitors.

The incorporation of a piperidin-1-yl group into the molecular structure not only enhances binding affinity but also improves solubility and metabolic stability. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their favorable pharmacokinetic properties. This moiety has been successfully incorporated into numerous drugs that have reached the market, highlighting its importance in drug design. The combination of these features makes N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify compounds like N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide that exhibit high binding affinity to target proteins. These methods have significantly reduced the time and cost associated with traditional high-throughput screening, allowing researchers to focus on the most promising candidates. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, making it possible to identify novel pharmacophores with greater precision.

The synthesis of N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline this process, reducing both cost and environmental impact. Techniques such as catalytic asymmetric synthesis have been particularly useful in constructing complex molecular frameworks with high enantioselectivity. These advances have not only improved the efficiency of drug discovery but also made it possible to produce large quantities of active pharmaceutical ingredients (APIs) for clinical trials.

In vitro studies have provided valuable insights into the biological activity of N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamide. Initial experiments have shown that this compound exhibits significant inhibitory effects on various enzymes and receptors relevant to human health. For example, it has demonstrated potent activity against protein kinases, which are known to play a crucial role in cell signaling pathways associated with diseases such as cancer and inflammation. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

The development of novel therapeutic agents often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. N-(4-methoxyphenyl)-2-{[6-methyl-2-(piperidin-1-y l)pyrimidin -4 -y l] oxy}acetamide exemplifies this collaborative effort, as it represents a convergence of cutting-edge chemical synthesis with advanced biological evaluation. The compound's unique structure and promising biological activity make it an attractive candidate for further preclinical and clinical studies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(4-methoxyphenyl)-2-{[6-methyl - 2 -( piper id i n - 1 - y l ) p y r i m i d i n e - 4 - y l ] o x y } a c e t am ide will play an increasingly important role in addressing unmet medical needs. The ongoing development of this compound underscores the importance of continued investment in pharmaceutical research and innovation. By leveraging advances in synthetic chemistry and computational biology, scientists are paving the way for more effective treatments that can improve patient outcomes worldwide.